Cas no 380426-22-2 (1-(adamantane-1-carbonyl)-3-(3-sulfamoylphenyl)thiourea)

• Product Name: 1-(adamantane-1-carbonyl)-3-(3-sulfamoylphenyl)thiourea
• CAS No: 380426-22-2
• MF: C₁₈H₂₃N₃O₃S₂
• MW: 393.523521661758
• CID: 5446683
• PubChem ID: 3335672
• Update Time: 2023-11-27

1-(adamantane-1-carbonyl)-3-(3-sulfamoylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• SMR000242665
• MLS000417474
• SR-01000031997-1
• BDBM50004259
• 1-(ADAMANTANE-1-CARBONYL)-3-(3-SULFAMOYLPHENYL)THIOUREA
• 380426-22-2
• HMS2526G10
• Z56064183
• EN300-26867576
• SR-01000031997
• CHEMBL1494785
• AKOS001027551
• N-[[[3-(Aminosulfonyl)phenyl]amino]thioxomethyl]tricyclo[3.3.1.13,7]decane-1-carboxamide
• 1-(adamantane-1-carbonyl)-3-(3-sulfamoylphenyl)thiourea

• Inchi： 1S/C18H23N3O3S2/c19-26(23,24)15-3-1-2-14(7-15)20-17(25)21-16(22)18-8-11-4-12(9-18)6-13(5-11)10-18/h1-3,7,11-13H,4-6,8-10H2,(H2,19,23,24)(H2,20,21,22,25)
• InChI Key： UZKHYFPSQMHMJX-UHFFFAOYSA-N
• SMILES： C12(C(NC(NC3=CC=CC(S(N)(=O)=O)=C3)=S)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 393.11808395g/mol
• Monoisotopic Mass: 393.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 197-198 °C
• pka: 9.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas